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Compound of Interest

Compound Name: Dimethyl succinate-d4

Cat. No.: B1600972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

Dimethyl succinate-d4 (CAS: 30994-23-1). The information is curated for professionals in

research and development who handle this compound, presenting critical safety data, handling

protocols, and emergency procedures in a clear and accessible format. This guide draws upon

information from various safety data sheets to ensure a thorough understanding of the

material's properties and associated hazards.

Section 1: Chemical and Physical Properties
Dimethyl succinate-d4 is the deuterated form of Dimethyl succinate. While specific data for

the deuterated compound is limited, the properties are generally assumed to be similar to its

non-labeled counterpart. The following table summarizes the key physical and chemical

properties.
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Property Value Source

Chemical Formula C₆H₆D₄O₄ C/D/N Isotopes Inc.[1]

Molecular Weight 150.17 g/mol Sigma-Aldrich[2]

Appearance Colorless liquid CymitQuimica[3]

Melting Point 18 - 19 °C
ChemicalBook[4], Sigma-

Aldrich[2]

Boiling Point 196 - 200 °C
CymitQuimica[3],

ChemicalBook[4]

Flash Point 85 - 90 °C (closed cup)
C/D/N Isotopes Inc.[1], Sigma-

Aldrich[2]

Density 1.148 g/mL at 25 °C
ChemicalBook[4], Sigma-

Aldrich[2]

Vapor Pressure 0.3 mmHg at 20 °C CymitQuimica[3]

Water Solubility 0.8% CymitQuimica[3]

Autoignition Temperature 365 °C C/D/N Isotopes Inc.[1]

Lower Explosion Limit 1 Vol% C/D/N Isotopes Inc.[1]

Upper Explosion Limit 8.5 Vol% C/D/N Isotopes Inc.[1]

Section 2: Toxicological Data and Exposure Limits
Toxicological data for Dimethyl succinate-d4 is not extensively available. Therefore, the data

for the unlabelled Dimethyl succinate is provided as a reference, assuming similar toxicological

profiles.

Toxicity Data Value Species Source

Acute Oral LD50 >5000 mg/kg Rat Spectrum Chemical[5]

Acute Dermal LD50 >5000 mg/kg Rabbit Spectrum Chemical[5]
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Health Effects:

Eye Contact: May cause eye irritation.[1]

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[1]

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[1]

Ingestion: May be harmful if swallowed.[1]

Currently, there are no established occupational exposure limits (PELs or TLVs) for Dimethyl

succinate.

Section 3: Experimental Protocols for Toxicological
Assessment
The toxicological data presented in safety data sheets, such as LD50 values, are typically

determined following standardized experimental protocols. The Organisation for Economic Co-

operation and Development (OECD) provides guidelines for the testing of chemicals that are

widely accepted by regulatory bodies. The likely methodologies for determining the acute

toxicity of Dimethyl succinate are outlined below.

OECD Test Guideline 401: Acute Oral Toxicity (now
superseded, but historically used)
This guideline provided a method for determining the median lethal dose (LD50) after oral

administration.

Principle: The test substance is administered in graduated doses to several groups of

experimental animals, with one dose per group. Observations of effects and mortality are

made.

Methodology:

Animal Selection: Healthy, young adult rodents (commonly rats) of a single sex are used. If

females are used, they should be nulliparous and non-pregnant.
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Housing and Feeding: Animals are housed in standard conditions with a controlled

temperature (22°C ± 3°) and humidity (30-70%). They are provided with a standard diet

and drinking water.

Dose Administration: Following a fasting period, the substance is administered orally in a

single dose via gavage. If a single dose is not feasible, it can be given in smaller fractions

over a period not exceeding 24 hours.

Observation Period: Animals are observed for a period of at least 14 days for signs of

toxicity and mortality. Observations include changes in skin, fur, eyes, and behavior. Body

weight is recorded weekly.

Pathology: All animals (those that die during the test and survivors at the end) undergo a

gross necropsy.

OECD Test Guideline 402: Acute Dermal Toxicity
This guideline details the procedure for assessing the acute toxic effects of a substance applied

to the skin.

Principle: The test substance is applied to the skin of experimental animals in a single dose.

Methodology:

Animal Selection: Healthy young adult rats (200-300g) with intact skin are typically used.

Usually, animals of one sex (females) are sufficient.

Preparation of Animals: Approximately 24 hours before the test, the fur is removed from

the dorsal/flank area of the animals (at least 10% of the body surface area).

Dose Application: The test substance is applied uniformly over the shaved area and held

in contact with the skin with a porous gauze dressing and non-irritating tape for a 24-hour

exposure period. For solid substances, they are typically moistened with a suitable vehicle

(e.g., water) before application.

Observation Period: Animals are observed for at least 14 days for signs of toxicity and

mortality. Body weights are recorded weekly, and all animals are subjected to a gross
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necropsy at the end of the study.

Section 4: Safe Handling and Storage Workflow
Proper handling and storage are crucial to ensure the safety of laboratory personnel. The

following diagram illustrates a logical workflow for the safe management of Dimethyl
succinate-d4.
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Receipt & Initial Storage

Handling & Use

Spill & Emergency Procedures

Waste Disposal

Receive Shipment

Inspect Container for Damage

Store in Original, Tightly Closed Container at Room Temperature

Wear Appropriate PPE:
- Chemical-resistant gloves

- Safety goggles
- Protective clothing

Handle in a Fume Hood

Keep Away from Heat, Sparks, and Open Flames

Avoid Contact with Skin, Eyes, and Inhalation of Vapor

Dispose of as Hazardous Waste via a Licensed Disposal Company

Accidental Spill

Evacuate Area & Remove Ignition Sources

Absorb with Inert Material (e.g., Vermiculite)

Collect in a Closed Container for Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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